Cas no 105276-96-8 (5-Bromo-1H-1,6naphthyridin-2-one)

• Product Name: 5-Bromo-1H-1,6naphthyridin-2-one
• CAS No: 105276-96-8
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD20278293
• CID: 1151764
• PubChem ID: 11775824
• Update Time: 2025-10-29

5-Bromo-1H-1,6naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,4,4a,5,6,7,8,8a-octahydro-1H-1,6-naphthyridin-2-one
• 5-Bromo-1H-[1,6]naphthyridin-2-one
• 5-bromo-1,2-dihydro-1,6-naphthyridin-2-one
• AB76411
• A906080
• MFCD20278293
• 105276-96-8
• SCHEMBL10729972
• G64824
• 5-Bromo-1,6-naphthyridin-2-ol
• 5-bromo-1H-1,6-naphthyridin-2-one
• 5-BROMO-1,6-NAPHTHYRIDIN-2(1H)-ONE
• DB-263483
• CHEMBL144190
• BDBM50230229
• HBOWEWFBGYLXNY-UHFFFAOYSA-N
• CS-0335517
• 5-Bromo-1H-1,6naphthyridin-2-one

• MDL： MFCD20278293
• Inchi： 1S/C8H5BrN2O/c9-8-5-1-2-7(12)11-6(5)3-4-10-8/h1-4H,(H,11,12)
• InChI Key： HBOWEWFBGYLXNY-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(NC=2C=CN=1)=O

Computed Properties

• Exact Mass: 223.95855
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Bromo-1H-1,6naphthyridin-2-one

Comprehensive Overview of 5-Bromo-1H-1,6-naphthyridin-2-one (CAS No. 105276-96-8): Properties, Applications, and Research Insights

5-Bromo-1H-1,6-naphthyridin-2-one (CAS No. 105276-96-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated naphthyridine derivative is characterized by its unique molecular structure, which combines a naphthyridine core with a bromo substituent at the 5-position. Its chemical formula and molecular weight make it a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and medicinal chemistry applications.

Recent studies highlight the growing demand for 5-Bromo-1H-1,6-naphthyridin-2-one in the development of kinase inhibitors and anticancer agents. Researchers are exploring its potential as a pharmacophore due to its ability to modulate biological pathways. For instance, its structural similarity to purine bases allows it to interact with enzyme active sites, making it a candidate for targeted therapy designs. This aligns with the current trend in personalized medicine, where precision and molecular specificity are paramount.

From a synthetic chemistry perspective, CAS 105276-96-8 serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures found in many FDA-approved drugs. The compound's bromine atom acts as a reactive handle, enabling efficient functionalization—a feature highly valued in high-throughput screening libraries.

Environmental and green chemistry considerations are also shaping the discourse around 5-Bromo-1H-1,6-naphthyridin-2-one. Scientists are investigating solvent-free synthesis methods and catalytic processes to minimize waste, addressing the industry's shift toward sustainable practices. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the realm of material science, this compound exhibits promising photophysical properties, such as fluorescence, which could be harnessed for OLEDs or sensor technologies. Its electron-deficient nature makes it suitable for designing organic semiconductors, a hot topic in flexible electronics research.

For researchers sourcing 5-Bromo-1H-1,6-naphthyridin-2-one, quality parameters like HPLC purity, storage conditions, and supplier reliability are critical. FAQs often revolve around its solubility profile (e.g., in DMSO or methanol) and stability under various pH conditions. These practical considerations are frequently searched in scientific databases and chemical vendor platforms.

In summary, CAS 105276-96-8 represents a multifaceted compound with applications spanning drug discovery, catalysis, and advanced materials. Its relevance to cutting-edge fields like bioconjugation and theranostics ensures continued interest from both academia and industry. As synthetic methodologies evolve, so too will the utility of this brominated heterocycle in addressing contemporary scientific challenges.